Cas no 92730-42-2 (ethyl 3-ethyl-2-methyl-4-propoxybenzoate)

ethyl 3-ethyl-2-methyl-4-propoxybenzoate structure
92730-42-2 structure
Product Name:ethyl 3-ethyl-2-methyl-4-propoxybenzoate
CAS No:92730-42-2
MF:C15H22O3
MW:250.333384990692
CID:1974659
PubChem ID:3022023
Update Time:2025-04-21

ethyl 3-ethyl-2-methyl-4-propoxybenzoate Chemical and Physical Properties

Names and Identifiers

    • ethyl 3-ethyl-2-methyl-4-propoxybenzoate
    • Benzoic acid, 3-ethyl-2-methyl-4-propoxy-, ethyl ester
    • DTXCID10161616
    • 92730-42-2
    • DTXSID90239125
    • BRN 2580362
    • o-Toluic acid, 3-ethyl-4-propoxy-, ethyl ester
    • 3-Ethyl-4-propoxy-o-toluic acid ethyl ester
    • Inchi: 1S/C15H22O3/c1-5-10-18-14-9-8-13(15(16)17-7-3)11(4)12(14)6-2/h8-9H,5-7,10H2,1-4H3
    • InChI Key: BPBJNHAIRBGRNJ-UHFFFAOYSA-N
    • SMILES: O(CCC)C1=CC=C(C(=O)OCC)C(C)=C1CC

Computed Properties

  • Exact Mass: 250.15689456Da
  • Monoisotopic Mass: 250.15689456Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 7
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 35.5Ų
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